Cas no 65150-77-8 (4H-1,2-OXAZINE-3-CARBONITRILE, 5,6-DIHYDRO-)

• Product Name: 4H-1,2-OXAZINE-3-CARBONITRILE, 5,6-DIHYDRO-
• CAS No: 65150-77-8
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 3315786
• PubChem ID: 10582754
• Update Time: 2025-10-28

4H-1,2-OXAZINE-3-CARBONITRILE, 5,6-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2-OXAZINE-3-CARBONITRILE, 5,6-DIHYDRO-
• 5,6-dihydro-4H-1,2-oxazine-3-carbonitrile
• EN300-7301842
• 65150-77-8

• Inchi： 1S/C5H6N2O/c6-4-5-2-1-3-8-7-5/h1-3H2
• InChI Key： PMJLWRBSROJAAQ-UHFFFAOYSA-N
• SMILES： O1CCCC(C#N)=N1

Computed Properties

• Exact Mass: 110.048012819Da
• Monoisotopic Mass: 110.048012819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.4Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4H-1,2-OXAZINE-3-CARBONITRILE, 5,6-DIHYDRO-

4H-1,2-OXAZINE-3-CARBONITRILE, 5,6-DIHYDRO: A Comprehensive Overview

The compound 4H-1,2-OXAZINE-3-CARBONITRILE, 5,6-DIHYDRO, identified by the CAS registry number CAS No. 65150-77-8, is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of heterocyclic compounds, specifically oxazines, which are six-membered rings containing one oxygen atom and one nitrogen atom. The presence of the cyano group (-C≡N) at the 3-position of the oxazine ring introduces additional reactivity and functional versatility to the molecule.

Recent studies have highlighted the potential of 4H-1,2-OXAZINE-3-CARBONITRILE, 5,6-DIHYDRO in various fields of chemistry and materials science. Researchers have explored its role as a building block in organic synthesis due to its ability to undergo diverse transformations. For instance, the cyano group can act as a nucleophilic site in substitution reactions or serve as a precursor for other functional groups through reduction or hydrolysis.

In terms of physical properties, CAS No. 65150-77-8 exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. These thermal properties make it suitable for applications requiring stability under moderate heat conditions. Additionally, its solubility in common organic solvents such as dichloromethane and THF facilitates its use in solution-based chemical reactions.

The synthesis of 4H-1,2-OXAZINE-3-CARBONITRILE, 5,6-DIHYDRO typically involves multi-step processes that include cyclization reactions followed by functionalization. One common approach involves the reaction of an appropriate amine with a nitrile-containing precursor under acidic or basic conditions to form the oxazine ring. This method has been optimized in recent studies to improve yield and purity.

Applications of this compound are diverse and span across various industries. In pharmaceutical research, it has been investigated as a potential lead compound for drug development due to its ability to modulate biological targets such as enzymes and receptors. In materials science, it has been used as a monomer in polymer synthesis to create materials with tailored mechanical and electronic properties.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of CAS No. 65150-77-8. Density functional theory (DFT) calculations have revealed that the cyano group significantly influences the molecule's electron distribution, making it more electron-deficient at specific positions on the ring. This insight has guided researchers in designing more efficient synthetic pathways and predicting reactivity trends.

In conclusion, 4H-1,2-OXAZINE-3-CARBONITRILE, 5,6-DIHYDRO, with its unique structural features and versatile chemical properties, continues to be an area of active research across multiple disciplines. Its potential applications in drug discovery and materials science underscore its importance in modern chemical research.